Cas no 1405629-09-5 (1-(5-fluoro-2-nitrophenyl)propan-2-ol)

• Product Name: 1-(5-fluoro-2-nitrophenyl)propan-2-ol
• CAS No: 1405629-09-5
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 6222112
• PubChem ID: 63201574
• Update Time: 2025-10-21

1-(5-fluoro-2-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-nitrophenyl)propan-2-ol
• 1405629-09-5
• EN300-1851977
• AKOS012503952

• Inchi： 1S/C9H10FNO3/c1-6(12)4-7-5-8(10)2-3-9(7)11(13)14/h2-3,5-6,12H,4H2,1H3
• InChI Key： CHIHIPBMGQVVHR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 1-(5-fluoro-2-nitrophenyl)propan-2-ol

Recent Advances in the Study of 1-(5-fluoro-2-nitrophenyl)propan-2-ol (CAS: 1405629-09-5): A Comprehensive Research Brief

The compound 1-(5-fluoro-2-nitrophenyl)propan-2-ol (CAS: 1405629-09-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The following sections provide a detailed overview of the current state of research, highlighting key advancements and future directions.

Recent studies have explored the synthetic pathways for 1-(5-fluoro-2-nitrophenyl)propan-2-ol, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that significantly improves the efficiency of the synthesis process. The study reported a yield of 85% under mild reaction conditions, making it a promising candidate for large-scale production. Additionally, the compound's structural analogs have been investigated for their potential as intermediates in the synthesis of more complex bioactive molecules.

In terms of biological activity, preliminary in vitro studies have shown that 1-(5-fluoro-2-nitrophenyl)propan-2-ol exhibits moderate inhibitory effects on specific enzyme targets associated with inflammatory pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters identified the compound as a potential lead for developing anti-inflammatory agents. The researchers utilized molecular docking simulations to predict binding affinities, followed by experimental validation using enzyme inhibition assays. These findings suggest that further optimization of the compound's structure could enhance its potency and selectivity.

Another area of interest is the compound's potential role in oncology. A 2024 study in the European Journal of Medicinal Chemistry investigated the cytotoxic effects of 1-(5-fluoro-2-nitrophenyl)propan-2-ol on various cancer cell lines. The results indicated selective toxicity against certain types of cancer cells, with minimal effects on normal cells. Mechanistic studies revealed that the compound induces apoptosis through the activation of intrinsic pathways, highlighting its potential as a chemotherapeutic agent. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Despite these promising results, challenges remain in the development of 1-(5-fluoro-2-nitrophenyl)propan-2-ol as a therapeutic agent. Issues such as solubility, stability, and bioavailability need to be addressed to facilitate its transition from bench to bedside. Recent advancements in formulation technologies, such as nanoparticle-based delivery systems, offer potential solutions to these challenges. A 2023 review in Advanced Drug Delivery Reviews discussed various strategies to improve the physicochemical properties of nitroaromatic compounds, including 1-(5-fluoro-2-nitrophenyl)propan-2-ol.

In conclusion, 1-(5-fluoro-2-nitrophenyl)propan-2-ol (CAS: 1405629-09-5) represents a promising scaffold for drug development, with demonstrated biological activities in inflammation and oncology. Continued research efforts are needed to optimize its properties and explore its full therapeutic potential. Collaborative studies between chemists, biologists, and pharmacologists will be essential to overcome current limitations and advance this compound toward clinical applications.